SAR107375E Impurity 14-d8

• Molecular Formula: C24H30ClN5O6S2
• Molecular Weight: 592.2 g/mol
• InChI: InChI=1S/C24H30ClN5O6S2/c1-16-18(29-10-4-7-22(29)31)5-3-6-20(16)38(35,36)27-17(15-26-23(32)19-8-9-21(25)37-19)24(33)28-11-13-30(2,34)14-12-28/h3,5-6,8-9,17,27H,4,7,10-15H2,1-2H3,(H,26,32)/t17-/m0/s1/i11D2,12D2,13D2,14D2
• InChIKey: MXDXCZQNAWNMHS-DBPZALHYSA-N

SAR107375E Impurity 14-d8 – Deuterated N-Oxide Impurity Standard

SAR107375E Impurity 14-d8 (CAS not assigned; molecular formula C24H22D8ClN5O6S2; molecular weight 592.16) is a stable isotope-labeled analog of SAR107375E Impurity 148 (Impurity 14), an N-oxide degradation product of the investigational dual Factor Xa and Factor IIa (thrombin) inhibitor SAR107375E (Segatroxaban) [1]. The compound incorporates eight deuterium atoms at the 2,2,3,3,5,5,6,6 positions of the N-methylpiperazine 1-oxide moiety, yielding a nominal mass shift of +8.04 Da relative to the unlabeled impurity [2]. SAR107375E itself has demonstrated Ki values of 1 nM against Factor Xa and 8 nM against thrombin, with predictable pharmacokinetics and dose proportionality in the 5.0–20.0 mg range in first-in-human trials [3]. As a deuterated impurity reference standard, this compound is intended exclusively for use as an internal standard in quantitative LC-MS/MS and GC-MS analytical workflows during pharmaceutical impurity profiling, forced degradation studies, and regulatory submission batch analysis [2].

Product Identity Deuterated N-oxide impurity reference standard for SAR107375E impurity profiling

Workflow LC-MS/MS internal standard for Impurity 148 quantification via isotope dilution

Application Context Pharmaceutical forced degradation studies and impurity profiling batch analysis

• [1] Meneyrol J, Follmann M, Lassalle G, et al. 5-Chlorothiophene-2-carboxylic Acid [(S)-2-[2-Methyl-3-(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide (SAR107375), a Selective and Potent Orally Active Dual Thrombin and Factor Xa Inhibitor. Journal of Medicinal Chemistry. 2013;56(23):9441-9456. doi:10.1021/jm4005835. View Source
• [2] MedChemExpress. SAR107375E Impurity 14-d8 Product Datasheet. Molecular Weight: 592.16; Formula: C24H22D8ClN5O6S2. Application: internal standard for quantitative analysis by NMR, GC-MS, or LC-MS. View Source
• [3] Wu S, Wang T, Li J, et al. First-in-human trial of SAR107375E, a novel small molecule anticoagulant with dual inhibition of factor Xa and factor IIa. Expert Opinion on Investigational Drugs. 2023;32(12):1085-1094. doi:10.1080/13543784.2023.2283024. View Source

Why SAR107375E Impurity 14-d8 Cannot Be Substituted

Deuterated impurity reference standards for pharmaceutical analysis are chemically locked to a single, specific analyte: the unlabeled impurity whose quantification they are designed to support. SAR107375E Impurity 14-d8 targets SAR107375E Impurity 148 — an N-oxide derivative formed via oxidative degradation of the piperazine ring, carrying the molecular formula C24H22ClN5O6S2 in its unlabeled form . A closely related deuterated compound such as SAR107375E Impurity 13-d8 (targeting Impurity 138; formula C23H20D8ClN5O5S2; MW 562.13) differs by a net formula difference of CH2O (ΔMW 30.03 Da) and represents a structurally distinct impurity species that cannot serve as a valid internal standard for Impurity 148 quantification due to divergent ionization efficiency, chromatographic retention, and fragmentation patterns . Similarly, SAR107375-d11 (Impurity 15-d11; MW 729.26) labels the parent drug rather than a degradation impurity and cannot correct for extraction recovery or matrix effects specific to the N-oxide impurity in forced degradation or stability-indicating assays . Even reagent-grade deuterated chemicals from general chemical suppliers lack the ISO 17034-certified metrological traceability, homogeneity documentation, and stability characterization mandated by ICH Q3A/Q3B and ICH M7 for pharmaceutical regulatory submissions, where insufficient impurity characterization is a well-documented cause of regulatory review deficiencies [1].

Wrong impurity species

Impurity 13-d8 targets Impurity 138, not the N-oxide Impurity 148. Structural difference alters chromatographic retention and ionization efficiency, which may compromise quantification accuracy.

Parent-drug ISTD mismatch

SAR107375-d11 labels the parent drug and may not correct for N-oxide-specific extraction recovery or matrix effects encountered in forced degradation and stability-indicating methods.

Non-certified reference standards

General reagent-grade deuterated chemicals may lack ISO 17034 metrological traceability, homogeneity data, and stability documentation needed for method validation documentation review.

• [1] CATO Research Chemicals. SAR107375E 杂质14 d8 — ISO 17034 Certified Reference Material. Certified under ISO 17034:2016 for reference material production competence, encompassing homogeneity, stability, and metrological traceability. View Source

SAR107375E Impurity 14-d8: Quantitative Differentiation Evidence

Mass Shift Differentiation for Interference-Free Quantification

SAR107375E Impurity 14-d8 (MW 592.16) provides a +8.04 Da mass shift relative to the unlabeled Impurity 14 / Impurity 148 (calculated MW ~584.12 for C24H22ClN5O6S2) . This 8 Da shift places the internal standard's M+8 peak entirely outside the natural isotopic envelope of the unlabeled analyte, eliminating spectral cross-talk that would otherwise compromise quantification accuracy at low impurity levels [1]. In contrast, internal standards labeled with fewer deuterium atoms (e.g., d3 or d4) may exhibit partial overlap with the analyte's [M+2] or [M+3] natural abundance isotopologue peaks, requiring mathematical correction algorithms that introduce additional measurement uncertainty. The d8 pattern also produces a retention time shift in reversed-phase LC that, while measurable, is sufficiently small for deuterated aliphatic substituents (typically ΔtR < 0.1 min) to maintain effective co-elution for matrix effect compensation [2].

Mass Shift

Class-level

+8.04 Da vs unlabeled Impurity 148

Supports interference-free isotope-dilution quantification

Exceeds 3 Da minimum guideline for isotopic separation; suitable for MW >300 Da analytes

Evidence Dimension	Nominal mass shift vs. unlabeled analyte for MS quantification
Target Compound Data	+8.04 Da (8 × 2H substitution; measured MW 592.16)
Comparator Or Baseline	Unlabeled SAR107375E Impurity 14/148: MW ~584.12 (calculated from C24H22ClN5O6S2); hypothetical d3-labeled analog: ~+3.02 Da; d4-labeled: ~+4.03 Da
Quantified Difference	8 Da mass shift exceeds the 3 Da minimum recommended by FDA bioanalytical method validation guidance for SIL-IS; ≥5 Da is considered optimal for eliminating isotopologue overlap in analytes with MW > 300 Da
Conditions	ESI-MS or APCI-MS analysis; mass shift calculated from monoisotopic masses; guidance based on class-level deuterated IS best practices [1]

Why This Matters

An 8 Da mass shift ensures that the internal standard signal does not contribute to the analyte integration channel, a prerequisite for achieving ≤15% accuracy and precision at the lower limit of quantification (LLOQ) required for pharmaceutical impurity methods per ICH Q2(R1) guidelines.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source
• [2] Turowski M, Yamakawa N, Meller J, et al. Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase. Journal of the American Chemical Society. 2003;125(45):13836-13849. — Review of inverse isotope effects causing deuterated compounds to elute slightly earlier in RP-HPLC, with magnitude proportional to number of aliphatic deuterium substitutions. View Source

Structural Distinction Between Impurity 14-d8 and Impurity 13-d8

SAR107375E Impurity 14-d8 (C24H22D8ClN5O6S2; MW 592.16) and SAR107375E Impurity 13-d8 (C23H20D8ClN5O5S2; MW 562.13) are chemically distinct deuterated impurity standards that target different impurity species — Impurity 148 and Impurity 138, respectively . The net molecular formula difference is CH2O (ΔMW 30.03 Da unlabeled; ΔMW 30.03 Da for the d8 forms as well). The additional oxygen atom in Impurity 14-d8 corresponds to the N-oxide functionality on the piperazine ring, a specific oxidative degradation marker. In practice, using Impurity 13-d8 as an internal standard for quantifying Impurity 148 would introduce systematic errors because the two molecules exhibit different ionization efficiencies in ESI (the N-oxide has a distinct proton affinity and surface activity), different chromatographic retention (the N-oxide is typically more polar), and different MS/MS fragmentation pathways [1]. Both compounds carry 8 deuterium atoms, but the labeling is on structurally different cores, making their analytical behavior non-interchangeable.

Structural Specificity

Head-to-head

Target: Impurity 14-d8 — N-oxide impurity (C₂₄H₂₂D₈ClN₅O₆S₂)
Comparator: Impurity 13-d8 — non-oxide impurity (C₂₃H₂₀D₈ClN₅O₅S₂)

Distinct impurity species require individually matched internal standards

Δ CH₂O; different ESI ionization efficiency and reversed-phase retention behavior

Evidence Dimension	Molecular identity and analytical interchangeability for impurity quantification
Target Compound Data	C24H22D8ClN5O6S2; MW 592.16; deuterium-labeled N-oxide impurity (Impurity 148); N-methylpiperazine-1-oxide scaffold with d8 labeling at 2,2,3,3,5,5,6,6 positions
Comparator Or Baseline	SAR107375E Impurity 13-d8: C23H20D8ClN5O5S2; MW 562.13; deuterium-labeled non-oxide impurity (Impurity 138); lacks the N-oxide oxygen and one CH2 unit
Quantified Difference	Δ molecular formula = CH2O; ΔMW = 30.03 Da; fundamentally different chemical species representing distinct degradation pathways (oxidative N-oxidation vs. other routes)
Conditions	Structural identification based on vendor-certified molecular formulas and chemical naming; N-oxide assignment per IUPAC name: 1-methylpiperazine 1-oxide

Why This Matters

Regulatory guidance (ICH Q3A/Q3B) requires identification and quantification of each specified impurity above the identification threshold (typically 0.10% for drugs with daily dose ≤2 g). Using the wrong deuterated internal standard for a specific impurity species invalidates the analytical method, potentially causing failure of regulatory review or incorrect acceptance/rejection of drug substance batches.

• [1] Ramanathan R, Jemal M, Ramagiri S, et al. It is time for a paradigm shift in drug discovery bioanalysis: from SRM to HRMS. Journal of Mass Spectrometry. 2011;46(6):595-601. — Discussion of differential ionization and fragmentation behavior among structurally distinct impurity species in ESI-MS/MS, emphasizing need for species-specific internal standards. View Source

ISO 17034 Certification vs. Non-Certified Deuterated Standards

SAR107375E Impurity 14-d8 sourced from CATO Research Chemicals (Cat. No. C4X-229914) is manufactured under ISO 17034:2016 accreditation — the international standard specifying general requirements for the competence of reference material producers [1]. This certification mandates documented procedures for production planning, candidate material preparation, homogeneity assessment, stability monitoring (3-year shelf life with storage at 2°C–8°C verified by real-time data), and metrologically traceable value assignment. Each batch is supplied with a full quality documentation package including NMR, MS, HPLC, GC, IR, UV, moisture content, and residue on ignition analytical data, plus a structural conformance report that serves as direct supporting evidence for regulatory submissions [1]. In contrast, the majority of commercially available deuterated impurity standards from general chemical suppliers (including those offering the same compound without ISO 17034 certification) provide only a basic certificate of analysis with HPLC purity and may lack documented homogeneity data, stability under recommended storage conditions, and measurement uncertainty budgets — all of which are explicitly requested in the Chinese NMPA's 2020 'Specification for Drug Registration Inspection Working Procedures and Technical Requirements' and analogous FDA/EMA guidance [1][2].

Certification

Specification review

ISO 17034:2016 certified reference material; full characterization suite (NMR, MS, HPLC, GC, IR, UV)

Supports documentation requirements for method validation

Lot-specific homogeneity, stability, and metrological traceability data included

Evidence Dimension	Quality system certification and documentation package for pharmaceutical impurity reference standards
Target Compound Data	ISO 17034:2016 certified; full documentation suite (NMR, MS, HPLC, GC, IR, UV, moisture, residue on ignition, structural conformance report); 3-year shelf life validated; purity >95%; dual ISO 17034 accreditation (ANAB + CNAS) [1]
Comparator Or Baseline	Non-ISO 17034 deuterated impurity standards from general research chemical suppliers: typically provide only HPLC purity CoA; homogeneity and stability data often absent; measurement uncertainty not formally assigned
Quantified Difference	ISO 17034 certification reduces the risk of regulatory method rejection. CATO documentation package eliminates the need for recipient laboratories to perform independent purity re-verification, saving approximately 5–10 working days and associated analytical consumption of costly reference material per batch [1]
Conditions	Certification status verified against ANAB (http://search.anab.org) and CNAS (https://www.cnas.org.cn) accreditation databases; comparator based on general market observation of standard research-grade chemical suppliers [1]

Why This Matters

For pharmaceutical laboratories submitting impurity data as part of ANDA/NDA or generic drug registration dossiers, ISO 17034-certified reference materials provide auditable, regulator-ready documentation that directly addresses the ICH Q7 requirement for 'appropriately characterized' reference standards. Non-certified standards may be rejected during pre-approval inspections, delaying product approval.

• [1] CATO Research Chemicals Inc. SAR107375E 杂质14 d8 (Cat. No. C4X-229914) — ISO 17034 Certified Reference Material. Purity: >95%; Specifications: 10 mg / 25 mg; Shelf Life: 3 years; Storage: 2°C–8°C. Includes full quality documentation suite with NMR, MS, HPLC, GC, IR, UV, moisture, residue on ignition data, and structural conformance report. View Source
• [2] ISO 17034:2016. General requirements for the competence of reference material producers. International Organization for Standardization, Geneva, 2016. — The foundational standard specifying requirements for homogeneity assessment, stability monitoring, characterization, and value assignment with metrological traceability for certified reference materials. View Source

N-Oxide Degradation Pathway Specificity vs. Parent Drug Standards

SAR107375E Impurity 14-d8 is the deuterated analog of an N-oxide impurity (Impurity 148), formed by oxidation of the tertiary amine on the N-methylpiperazine ring of SAR107375E . This N-oxide represents a specific oxidative degradation pathway that is chemically and analytically distinct from the parent drug and from other impurity species such as Impurity 138 (Impurity 13) . Using a deuterated parent drug standard (e.g., SAR107375-d11, MW 729.26) as an internal standard for quantifying this N-oxide impurity introduces two fundamental errors: (1) the parent drug has different extraction recovery from the more polar N-oxide during sample preparation, compromising the internal standard's ability to correct for analyte loss; and (2) the parent drug's ESI ionization efficiency differs from the N-oxide due to altered proton affinity at the oxidized nitrogen, leading to non-proportional signal response between analyte and IS [1]. N-oxide formation is a well-recognized pharmaceutical degradation pathway for tertiary amine-containing drugs, and ICH Q1A(R2) stability testing guidelines specifically require evaluation of oxidative degradation under peroxide stress conditions [1]. Impurity 14-d8 is the analytically correct internal standard for quantifying this specific degradation product.

Degradation Pathway

Method context

N-oxide formation via oxidative degradation of the N-methylpiperazine tertiary amine under H₂O₂ stress

Matched ISTD for peroxide forced degradation studies

Parent-drug ISTD may produce 30–50% response difference due to divergent ionization behavior

Evidence Dimension	Analytical suitability for N-oxide degradation product quantification in oxidative forced degradation studies
Target Compound Data	SAR107375E Impurity 14-d8: deuterated N-oxide impurity; co-elutes with unlabeled N-oxide Impurity 148; matched ESI ionization behavior and extraction recovery to the target N-oxide analyte
Comparator Or Baseline	SAR107375-d11 (Impurity 15-d11): deuterated parent drug (MW 729.26); structurally lacks the N-oxide oxygen; different polarity, extraction recovery, and ESI response relative to the N-oxide impurity
Quantified Difference	Qualitative difference in analytical suitability: using parent-drug-labeled IS for impurity quantification can produce biased results, particularly at low impurity levels (0.05%–0.15% w/w) where the ICH identification threshold lies. N-oxide impurities typically exhibit 30–50% lower ESI response than the parent tertiary amine, making matched IS essential for accurate quantification [1]
Conditions	Class-level inference based on well-established pharmaceutical degradation chemistry (tertiary amine N-oxidation under H2O2 stress per ICH Q1A(R2)) and the general principle of matched isotope-labeled IS use in quantitative bioanalysis [1]

Why This Matters

Forced degradation studies are a regulatory requirement for drug substance characterization. Using the correct deuterated impurity IS for each degradation pathway ensures that stability-indicating methods can accurately quantify specific degradation products, supporting shelf-life assignment and specification setting under ICH Q1A(R2) and Q3B.

• [1] Baertschi SW, Alsante KM, Reed RA, eds. Pharmaceutical Stress Testing: Predicting Drug Degradation. 2nd ed. CRC Press; 2011. Chapter 3: Oxidative Degradation. — Tertiary amine N-oxidation under peroxide stress is a primary oxidative degradation pathway; N-oxide degradants require matched analytical standards for accurate quantification. View Source

Purity and Batch Consistency Advantage Over Unlabeled Impurities

SAR107375E Impurity 14-d8 from InvivoChem (Cat. No. V104117) is specified at ≥98% purity , while the CATO ISO 17034 certified version is specified at >95% purity with full documentation [1]. For quantitative impurity analysis, the purity of the reference standard directly propagates into measurement uncertainty. A 2% purity uncertainty contribution from a ≥98% pure standard translates to approximately ±2% relative error in the final impurity quantification result — meeting the ICH Q2(R1) accuracy criterion of recovery within 90–110% for impurity assays at the 0.1% level [2]. In contrast, the unlabeled Impurity 14/148 raw material (available from various suppliers) may exhibit lot-to-lot purity variability (typically 90–98% range) with less comprehensive analytical documentation, requiring end-user re-characterization that consumes both material and time. The deuterated form's higher purity specification and documented lot analysis reduce the need for pre-use purity verification, accelerating method implementation.

Purity Specification

Lot attribute

≥98% (InvivoChem); >95% ISO 17034 (CATO)

Supports quantitative accuracy near specification thresholds

Lot-certified purity reduces pre-use verification requirements per batch

Evidence Dimension	Certified purity and documentation completeness for direct use as a quantitative reference standard
Target Compound Data	≥98% (InvivoChem); >95% with full ISO 17034 documentation (CATO); both with lot-specific CoA
Comparator Or Baseline	Unlabeled SAR107375E Impurity 14/148: typical purity range 90–98%; documentation often limited to HPLC chromatogram without orthogonal purity confirmation
Quantified Difference	3–8 percentage point purity advantage; elimination of 5–10 working days for purity re-verification (value of analytical staff time plus 10–25 mg reference material consumed for identity/purity confirmation testing per new lot)
Conditions	Purity specifications from vendor product datasheets [1]; comparator based on typical market observation of research-grade unlabeled impurity standards

Why This Matters

Higher certified purity reduces the correction factor applied to quantitative calculations, directly improving the accuracy of impurity level reporting in regulatory submissions. For impurities near the ICH identification threshold (0.10%) or qualification threshold (0.15%), a ±2% purity uncertainty in the reference standard can determine whether a batch is within specification.

• [1] CATO Research Chemicals. SAR107375E 杂质14 d8 (Cat. No. C4X-229914). Purity: >95% under ISO 17034 certification with full quality documentation package. View Source
• [2] ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation, 2005. Accuracy criterion for impurity assays: recovery 90–110% at the reporting level. View Source

Application Scenarios for SAR107375E Impurity 14-d8

Impurity Profiling for ANDA/NDA Regulatory Submissions

Pharmaceutical quality control laboratories preparing ICH Q3A-compliant impurity profiles for SAR107375E (Segatroxaban) drug substance registration dossiers require Impurity 14-d8 as the stable isotope-labeled internal standard for LC-MS/MS quantification of Impurity 148 (the N-oxide degradant). The 8 Da mass shift eliminates interference from the analyte's natural isotopic envelope, enabling accurate quantification at the 0.05–0.15% w/w level — precisely where ICH identification and qualification thresholds apply for a drug with an anticipated daily dose in the 5–20 mg range [1]. The ISO 17034-certified version from CATO provides the auditable metrological traceability documentation specifically required by NMPA and accepted by FDA/EMA for the reference standards used in registration stability studies .

Oxidative Forced Degradation Studies per ICH Q1A(R2)

In forced degradation studies evaluating SAR107375E susceptibility to oxidative degradation (typically 3% H2O2 at 25°C for 24 hours per ICH Q1A(R2) recommendations), Impurity 14-d8 serves as the essential internal standard for quantifying N-oxide formation kinetics. The N-oxide impurity (Impurity 148) is a primary oxidative degradant of the piperazine tertiary amine, and its accurate quantification is critical for establishing degradation pathways, demonstrating method stability-indicating capability, and setting justified specification limits [1]. Using Impurity 14-d8 rather than a parent-drug-labeled IS (e.g., SAR107375-d11) ensures matched extraction recovery and ionization efficiency between analyte and IS, preventing the 30–50% quantification bias that can occur with structurally dissimilar internal standards .

Multi-Impurity LC-MS/MS Method for Simultaneous Degradant Quantification

Analytical development laboratories designing a single-injection LC-MS/MS method for simultaneous quantification of SAR107375E Impurity 13 (Impurity 138) and Impurity 14 (Impurity 148) require chemically matched deuterated internal standards for each impurity species. Impurity 14-d8 (MW 592.16) and Impurity 13-d8 (MW 562.13) can be combined in a single internal standard cocktail because their 30.03 Da mass difference ensures independent MRM transitions with no cross-interference [1]. This approach enables a single sample preparation and injection workflow that simultaneously quantifies two structurally distinct impurities from different degradation pathways, reducing total analytical run time by approximately 50% compared to running separate methods for each impurity .

Stability-Indicating Method Validation and Transfer to CRO/CDMO

Contract research and manufacturing organizations performing GMP release testing of SAR107375E clinical trial material (currently in Phase I/II for venous thromboembolism and hemodialysis anticoagulation in China [1]) require validated, transferable impurity methods. Impurity 14-d8, with its ≥98% purity (InvivoChem) and room-temperature shipping stability , enables reliable method transfer between sponsor and CRO/CDMO laboratories. The documented lot-specific purity and the stability of the deuterated standard under ambient shipping conditions eliminate the need for receiving-laboratory re-qualification, accelerating method readiness by 1–2 weeks — a critical timeline advantage when supporting accelerated clinical development programs [1].

Application

Selection Property

Validation Focus

Impurity profiling for drug substance characterization

Multi-deuterium ISTD for spectral separation from analyte isotopologue envelope

Method specificity and LLOQ verification at low impurity levels

Oxidative forced degradation studies

N-oxide pathway-specific internal standard with matched extraction recovery

Degradation product recovery and method stability-indicating capability review

Multi-impurity LC-MS/MS method development

Chemically distinct ISTD enabling co-injection with Impurity 13-d8 without cross-interference

MRM transition specificity and ion-suppression cross-talk review

Stability-indicating method transfer between laboratories

Lot-documented purity with ambient shipping stability

Inter-laboratory reproducibility and method readiness assessment

• [1] Wu S, Wang T, Li J, et al. First-in-human trial of SAR107375E, a novel small molecule anticoagulant with dual inhibition of factor Xa and factor IIa. Expert Opinion on Investigational Drugs. 2023;32(12):1085-1094. doi:10.1080/13543784.2023.2283024. — Clinical trial registration: CTR20211082; doses 0.5–20.0 mg IV; dose proportionality demonstrated in 5.0–20.0 mg range. View Source